C22H30Ino4S

• IUPAC Name: (Z)-7-[(1S,2S,3S,5R)-3-[(4-iodophenyl)sulfonylamino]-6,6-dimethyl-2-bicyclo[3.1.1]heptanyl]hept-5-enoic acid
• InChI: InChI=1S/C22H30INO4S/c1-22(2)15-13-19(22)18(7-5-3-4-6-8-21(25)26)20(14-15)24-29(27,28)17-11-9-16(23)10-12-17/h3,5,9-12,15,18-20,24H,4,6-8,13-14H2,1-2H3,(H,25,26)/b5-3-/t15-,18+,19+,20+/m1/s1
• InChI Key: SZNMERGTFJHNSM-JAWYFFTGSA-N
• Canonical SMILES: CC1(C2CC1C(C(C2)NS(=O)(=O)C3=CC=C(C=C3)I)CC=CCCCC(=O)O)C
• Isomeric SMILES: CC1([C@@H]2C[C@H]1[C@@H]([C@H](C2)NS(=O)(=O)C3=CC=C(C=C3)I)C/C=C\CCCC(=O)O)C
• Molecular Formula: C22H30INO4S
• Molecular Weight: 531.4 g/mol

Description

The compound with the molecular formula C22H30INO4S is known as I-SAP. It is a high-affinity TP receptor antagonist. I-SAP binds to and induces platelet shape change, but not aggregation, with an EC50 value of 9.7 nM.

Physical And Chemical Properties Analysis

I-SAP has a molecular weight of 531.45. It is typically stored as a powder at -20°C for up to 3 years or at 4°C for up to 2 years. It can also be stored in solvent at -80°C for 6 months or at -20°C for 1 month.

Scientific Research Applications

1. Catalysis and Chemical Synthesis

The conversion of simple carbon-containing compounds into high-value chemicals and clean fuels is a critical area of research in catalysis. The development of highly efficient catalyst systems has been a major focus, as highlighted in studies by Bao et al. (2019) and Cui et al. (2019). These studies emphasize the significance of C1 catalysis in the efficient transformation of carbon monoxide, carbon dioxide, methane, and methanol into valuable substances.

2. Environmental Science and Biotechnology

Compounds with structures similar to C22H30Ino4S have been studied for their applications in environmental science and biotechnology. Tian et al. (2020) discuss how such materials, particularly carbon nitrides, can be used in gas sorption, energy storage, and biological processes, demonstrating their versatility and significance in various scientific fields (Tian et al., 2020).

3. Liquid Chromatography in Biomolecular Analysis

The application of stationary phases in liquid chromatography for the analysis of biomolecules is another area of interest. Saha et al. (2020) explored the use of different stationary phases, including C18 and C30 columns, for the analysis of various biomolecules, which can be related to the study of C22H30Ino4S-like compounds (Saha et al., 2020).

4. Clean Energy Research

In clean energy research, the conversion of carbon dioxide to hydrocarbons is a major pursuit. Studies by Xie et al. (2017) have shown that well-defined nanostructured catalysts can be used for converting CO2 into C2-C4 hydrocarbons, a process that can be related to the transformation and utilization of C22H30Ino4S-like compounds (Xie et al., 2017).

5. Chemistry of Ethane Dehydrogenation

The chemistry of ethane dehydrogenation over supported platinum catalysts is another relevant field. Research by Vincent et al. (2008) on the production of C2H4 through the dehydrogenation of C2H6 provides insights into the potential chemical reactions and transformations involving compounds like C22H30Ino4S (Vincent et al., 2008).

Safety And Hazards

I-SAP is intended for research use only and is not to be used for therapeutic purposes. In case of skin contact, the skin should be rinsed thoroughly with water, and contaminated clothing should be removed. If inhaled or ingested, medical attention should be sought immediately.

Citations

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